Cas no 14649-03-7 ((S)-(-)-1-Phenylethylisocyanate)

• Product Name: (S)-(-)-1-Phenylethylisocyanate
• CAS No: 14649-03-7
• MF: C₉H₉NO
• MW: 147.173862218857
• MDL: MFCD00002036
• CID: 49893
• PubChem ID: 2724173
• Update Time: 2025-04-18

(S)-(-)-1-Phenylethylisocyanate Chemical and Physical Properties

Names and Identifiers

• S-(-)-α-methylbenzyl isocyanate
• (S)-(-)-1-Phenylethyl isocyanate
• (S)-(-)-alpha-Methylbenzyl Isocyanate
• (S)-(?)-α-Methylbenzyl isocyanate
• (1-isocyanatoethyl)benzene
• (S)-(-)-α
• [(1S)-1-isocyanatoethyl]benzene
• -Methylbenzyl Isocyanate
• S-(-)-alpha-Methylbenzyl isocyanate
• Isocyanic Acid (S)-(-)-α-Methylbenzyl Ester
• Isocyanic Acid (S)-(-)-1-Phenylethyl Ester
• (S)-(-)-α(S) METHYL BENZYLISOCYANATE
• (S)-1-PHENYLETHYLISOCYANATE
• Benzene, (1S)-1-isocyanatoethyl-
• (S)(-)-ALPHA-PHENETHYL ISOCYANATE
• (S)-(-)-A-METHYLBENZYL ISOCYANATE
• (s)-(-)-à-methylbenzyl isocyanate
• (-)-[(S)-1-Isocyanatoethyl]benzene
• (S)-(-)-1-Phenylethylisocyanate
• Benzene, [(1S)-1-isocyanatoethyl]-
• (s)-(1-isocyanatoethyl)benzene
• Isocyanic Acid (S)-(-)-a-Methylbenzyl Ester
• (S)-alpha-methylbenzyl isocyanate
• JJSCUXAFAJEQGB-QMMMGPOBSA-N
• Isocyanic Acid (S)-(-)-alpha-Methylbenzyl Ester
• Isocyanic Acid

• MDL： MFCD00002036
• Inchi： 1S/C9H9NO/c1-8(10-7-11)9-5-3-2-4-6-9/h2-6,8H,1H3/t8-/m0/s1
• InChI Key： JJSCUXAFAJEQGB-QMMMGPOBSA-N
• SMILES： O=C=N[C@@H](C)C1C=CC=CC=1
• BRN： 4230972

Computed Properties

• Exact Mass: 147.06847
• Monoisotopic Mass: 147.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 29.4

Experimental Properties

• Color/Form: Yellowish transparent liquid
• Density: 1.045 g/mL at 20 °C(lit.)
• Boiling Point: 55-56 °C/2.5 mmHg(lit.)
• Flash Point: Fahrenheit: 149 ° f
  Celsius: 65 ° c
  
• Refractive Index: n20/D 1.513
  n20/D 1.5145(lit.)
• Water Partition Coefficient: decomposition
• PSA: 29.43
• LogP: 2.08340
• Specific Rotation: -10 º (neat)
• Sensitiveness: Moisture Sensitive
• Optical Activity: [α]20/D −10.5±0.5°, neat
• Solubility: Not determined

(S)-(-)-1-Phenylethylisocyanate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H315-H319-H330-H334-H335
• Warning Statement： P260-P284-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2206PSN1B 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 23-36/37/38-42
• Safety Instruction： 23-26-45
• FLUKA BRAND F CODES：3-10-21
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38;R42
• Safety Term：S23;S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives